Cas no 1282182-79-9 (2-{(piperidin-2-yl)methylsulfanyl}-1,3-benzothiazole)

• Product Name: 2-{(piperidin-2-yl)methylsulfanyl}-1,3-benzothiazole
• CAS No: 1282182-79-9
• MF: C₁₃H₁₆N₂S₂
• MW: 264.409540176392
• MDL: MFCD16501741
• CID: 5168341
• PubChem ID: 61686116
• Update Time: 2025-06-13

2-{(piperidin-2-yl)methylsulfanyl}-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

• 2-[(PIPERIDIN-2-YLMETHYL)SULFANYL]-1,3-BENZOTHIAZOLE
• 2-{[(piperidin-2-yl)methyl]sulfanyl}-1,3-benzothiazole
• Benzothiazole, 2-[(2-piperidinylmethyl)thio]-
• 2-{(piperidin-2-yl)methylsulfanyl}-1,3-benzothiazole

• MDL： MFCD16501741
• Inchi： 1S/C13H16N2S2/c1-2-7-12-11(6-1)15-13(17-12)16-9-10-5-3-4-8-14-10/h1-2,6-7,10,14H,3-5,8-9H2
• InChI Key： DECPXOQQKFMPGP-UHFFFAOYSA-N
• SMILES： S(C1=NC2C=CC=CC=2S1)CC1CCCCN1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 250
• XLogP3: 2.8
• Topological Polar Surface Area: 78.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 2-{(piperidin-2-yl)methylsulfanyl}-1,3-benzothiazole

Professional Introduction to Compound with CAS No. 1282182-79-9 and Product Name: 2-{(piperidin-2-yl)methylsulfanyl}-1,3-benzothiazole

The compound identified by the CAS number 1282182-79-9 and the product name 2-{(piperidin-2-yl)methylsulfanyl}-1,3-benzothiazole represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic compound, featuring a benzothiazole core appended with a piperidine moiety, has garnered considerable attention due to its unique structural and functional properties. The benzothiazole scaffold is well-documented for its role in medicinal chemistry, particularly in the development of bioactive molecules targeting various therapeutic pathways. The introduction of a piperidine group through a sulfur-methyl linkage introduces additional pharmacophoric features that enhance binding affinity and selectivity.

In recent years, the integration of piperidine derivatives into drug design has been extensively explored, leveraging their ability to modulate enzyme activity and receptor interactions. The specific substitution pattern in 2-{(piperidin-2-yl)methylsulfanyl}-1,3-benzothiazole positions it as a promising candidate for further investigation in drug discovery. The sulfur atom in the benzothiazole ring contributes to hydrogen bonding capabilities, while the piperidine ring provides a flexible hinge region that can adapt to binding pockets in biological targets. This dual functionality makes the compound particularly interesting for designing small-molecule inhibitors or agonists.

Recent studies have highlighted the potential of benzothiazole derivatives in addressing neurological disorders, infectious diseases, and cancer. For instance, modifications of the benzothiazole core have been shown to enhance penetration through the blood-brain barrier, making them suitable for treating central nervous system (CNS) disorders. The presence of the piperidine group in 2-{(piperidin-2-yl)methylsulfanyl}-1,3-benzothiazole may further improve pharmacokinetic properties, such as solubility and metabolic stability. These attributes are critical for optimizing drug candidates throughout preclinical and clinical development.

The synthesis of 2-{(piperidin-2-yl)methylsulfanyl}-1,3-benzothiazole involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key synthetic strategies include nucleophilic substitution reactions at the sulfur position of the benzothiazole ring followed by functionalization of the piperidine moiety. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce the piperidine group efficiently. The optimization of these synthetic pathways is crucial for scalable production and cost-effective manufacturing.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding interactions of 2-{(piperidin-2-yl)methylsulfanyl}-1,3-benzothiazole with biological targets. Docking simulations have revealed favorable binding affinities with enzymes such as kinases and proteases, which are overexpressed in various diseases. The combination of molecular dynamics simulations and quantum mechanical calculations has provided insights into the conformational flexibility and energetics of the compound within its binding site. These computational approaches are essential for guiding experimental efforts and refining lead compounds.

Preclinical studies have begun to explore the pharmacological profile of 2-{(piperidin-2-yl)methylsulfanyl}-1,3-benzothiazole, focusing on its efficacy and safety profiles. In vitro assays have demonstrated inhibitory activity against several disease-relevant targets, suggesting potential therapeutic applications. For example, preliminary data indicate that this compound may exhibit antiviral or anti-inflammatory effects by modulating key signaling pathways. Further investigations are warranted to validate these findings in vivo and assess potential side effects.

The versatility of 2-{(piperidin-2-yl)methylsulfanyl}-1,3-benzothiazole extends beyond its current applications; it serves as a valuable building block for derivative synthesis. By introducing additional functional groups or modifying existing ones, researchers can generate libraries of compounds with tailored properties for drug discovery programs. The benzothiazole-piperidine framework offers a scaffold that can be easily modified while retaining core pharmacophoric elements necessary for biological activity. This adaptability makes it an attractive candidate for structure-based drug design initiatives.

The future direction of research on 2-{(piperidin-2-yl)methylsulfanyl}-1,3-benzothiazole includes exploring its role in novel therapeutic modalities such as targeted therapy or combination treatments. Advances in drug delivery systems may further enhance the efficacy of this compound by improving bioavailability or reducing off-target effects. Collaborative efforts between academia and industry are essential to translate laboratory findings into clinical applications that benefit patients worldwide.

In conclusion,2-{(piperidin-2-yl)methylsulfanyl}-1,3-benzothiazole (CAS No. 1282182-79-9) represents a significant advancement in pharmaceutical chemistry with promising applications across multiple therapeutic areas. Its unique structural features combined with computational and experimental validations position it as a compelling candidate for further development. As research progresses, this compound is expected to contribute substantially to our understanding of disease mechanisms and provide new opportunities for therapeutic intervention.